Cas no 78405-69-3 (5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid)

5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid structure
78405-69-3 structure
Product name:5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid
CAS No:78405-69-3
MF:C13H17NO5
MW:267.278
CID:2802070
PubChem ID:68821788

5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID20739103
    • 78405-69-3
    • 5-{[(4-Hydroxy-3-methoxyphenyl)methyl]amino}-5-oxopentanoic acid
    • SCHEMBL3872410
    • Inchi: InChI=1S/C13H17NO5/c1-19-11-7-9(5-6-10(11)15)8-14-12(16)3-2-4-13(17)18/h5-7,15H,2-4,8H2,1H3,(H,14,16)(H,17,18)
    • InChI Key: OEGJUOBRWKVZQP-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 267.11067264g/mol
  • Monoisotopic Mass: 267.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 95.9Ų

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